Cas no 1509409-03-3 (1-Acetamido-2,2-dimethylcyclopentane-1-carboxylic acid)

• Product Name: 1-Acetamido-2,2-dimethylcyclopentane-1-carboxylic acid
• CAS No: 1509409-03-3
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD23785744
• CID: 5612387
• PubChem ID: 79857276
• Update Time: 2025-10-29

1-Acetamido-2,2-dimethylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetamido-2,2-dimethylcyclopentane-1-carboxylic acid
• 1509409-03-3
• EN300-3487457
• CS-0288274
• AKOS018416115
• Cyclopentanecarboxylic acid, 1-(acetylamino)-2,2-dimethyl-
• 1-Acetamido-2,2-dimethylcyclopentane-1-carboxylic acid

• MDL： MFCD23785744
• Inchi： 1S/C10H17NO3/c1-7(12)11-10(8(13)14)6-4-5-9(10,2)3/h4-6H2,1-3H3,(H,11,12)(H,13,14)
• InChI Key： YQYFRMJGYFYTQX-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1(C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 395.2±21.0 °C(Predicted)
• pka: 3.79±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Acetamido-2,2-dimethylcyclopentane-1-carboxylic acid

1-Acetamido-2,2-dimethylcyclopentane-1-carboxylic acid (CAS No. 1509409-03-3): A Comprehensive Overview

1-Acetamido-2,2-dimethylcyclopentane-1-carboxylic acid (CAS No. 1509409-03-3) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of cyclopentane derivatives, which are widely studied for their potential applications in drug development and material science. Its molecular formula is C₁₀H₁₇NO₃, and it features a cyclopentane ring substituted with an acetamido group and a carboxylic acid functionality, making it a versatile intermediate in synthetic chemistry.

The 1-Acetamido-2,2-dimethylcyclopentane-1-carboxylic acid structure is characterized by its steric hindrance due to the presence of two methyl groups at the 2-position of the cyclopentane ring. This feature influences its reactivity and solubility, making it a valuable building block for designing more complex molecules. Researchers often explore its potential in peptide mimetics and small-molecule therapeutics, as its rigid backbone can mimic natural amino acids in bioactive compounds.

In recent years, the demand for cyclopentane-based compounds like 1-Acetamido-2,2-dimethylcyclopentane-1-carboxylic acid has increased, driven by trends in green chemistry and sustainable synthesis. Scientists are investigating its role in biodegradable polymers and eco-friendly catalysts, aligning with global efforts to reduce environmental impact. Additionally, its potential in drug discovery has sparked interest, particularly in targeting enzyme inhibitors and receptor modulators.

The synthesis of 1-Acetamido-2,2-dimethylcyclopentane-1-carboxylic acid typically involves multi-step organic reactions, including cyclization, acetylation, and carboxylation. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation are often employed to achieve high purity and yield. Its physicochemical properties, such as melting point, solubility, and stability, are critical for industrial applications, and these parameters are rigorously tested in quality control processes.

From a commercial perspective, 1-Acetamido-2,2-dimethylcyclopentane-1-carboxylic acid is supplied by specialized chemical manufacturers catering to the pharmaceutical and research sectors. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance. Companies focusing on custom synthesis and contract research often list this compound in their portfolios, highlighting its role in high-value chemical intermediates.

Looking ahead, the future of 1-Acetamido-2,2-dimethylcyclopentane-1-carboxylic acid appears promising, with ongoing studies exploring its utility in bioconjugation and nanotechnology. As the scientific community continues to uncover new applications, this compound is poised to play a significant role in advancing innovative materials and therapeutic agents. For researchers and industry professionals, staying updated on its developments is essential for leveraging its full potential.